2-Amino-1,7,7-trimethylbicyclo[2.2.1]heptane-2-carboxylic acid hydrochloride

• Molecular Formula: C11H20ClNO2
• Molecular Weight: 233.73 g/mol
• IUPAC Name: 2-amino-1,7,7-trimethylbicyclo[2.2.1]heptane-2-carboxylic acid;hydrochloride
• InChI: InChI=1S/C11H19NO2.ClH/c1-9(2)7-4-5-10(9,3)11(12,6-7)8(13)14;/h7H,4-6,12H2,1-3H3,(H,13,14);1H
• InChI Key: IMNMQPKAUPMTML-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2CCC1(C(C2)(C(=O)O)N)C)C.Cl

Description

2-Amino-1,7,7-trimethylbicyclo[2.2.1]heptane-2-carboxylic acid hydrochloride (CAS: 1955557-46-6) is a bicyclic compound derived from the bornane (camphor) scaffold. Its molecular formula is C₁₁H₂₀ClNO₂ with a molecular weight of 233.74 g/mol . The free acid form (CAS: 6266-05-3, C₁₁H₁₉NO₂) exhibits a density of 1.116 g/cm³, a melting point of 278°C, and a predicted boiling point of 295.8°C . The hydrochloride salt enhances aqueous solubility, making it more suitable for pharmaceutical and biochemical applications. The compound features a bicyclo[2.2.1]heptane core with amino and carboxylic acid functional groups, along with three methyl substituents, which influence its stereochemical and physicochemical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-1,7,7-trimethylbicyclo[2.2.1]heptane-2-carboxylic acid hydrochloride typically involves the following steps:

Starting Material: The synthesis begins with camphor, a naturally occurring compound.

Amination: Camphor is subjected to amination reactions to introduce the amino group.

Carboxylation: The next step involves carboxylation to introduce the carboxylic acid group.

Hydrochloride Formation: Finally, the compound is converted to its hydrochloride salt form for stability and ease of handling.

Industrial Production Methods

Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The process involves:

Bulk Synthesis: Using large reactors to carry out the amination and carboxylation reactions.

Purification: Employing techniques such as crystallization and chromatography to purify the compound.

Quality Control: Ensuring the final product meets the required purity standards through rigorous testing.

Chemical Reactions Analysis

Types of Reactions

2-Amino-1,7,7-trimethylbicyclo[2.2.1]heptane-2-carboxylic acid hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.

Substitution: The amino group can participate in substitution reactions, forming derivatives with different functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like alkyl halides and acyl chlorides are employed for substitution reactions.

Major Products Formed

Oxidation: Ketones and aldehydes.

Reduction: Alcohols.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

2-Amino-1,7,7-trimethylbicyclo[2.2.1]heptane-2-carboxylic acid hydrochloride has several applications in scientific research:

Chemistry: Used as a building block for synthesizing complex molecules.

Biology: Studied for its potential effects on biological systems and its role in enzyme interactions.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Amino-1,7,7-trimethylbicyclo[2.2.1]heptane-2-carboxylic acid hydrochloride involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, influencing various biochemical pathways. Its unique structure allows it to fit into active sites of enzymes, potentially inhibiting or modifying their activity.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of 2-amino-1,7,7-trimethylbicyclo[2.2.1]heptane-2-carboxylic acid hydrochloride are compared to related bicyclic compounds below:

Table 1: Comparative Analysis of Bicyclic Derivatives

Compound Name	CAS No.	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Structural Differences/Similarities
2-Amino-1,7,7-trimethylbicyclo[2.2.1]heptane-2-carboxylic acid hydrochloride	1955557-46-6	C₁₁H₂₀ClNO₂	233.74	Amino, carboxylic acid, three methyl	Parent structure with amino-carboxylic acid and trimethyl substitution .
(+/-)-cis-(exo)-3-Amino-bicyclo[2.2.1]heptane-2-carboxylic acid hydrochloride	14932-25-3	C₈H₁₄ClNO₂	191.66	Amino, carboxylic acid	Smaller bicyclic core; lacks methyl groups; stereoisomeric complexity .
exo-3,3-Dimethylbicyclo[2.2.1]heptane-2-carboxylic acid	474-09-9	C₁₀H₁₆O₂	168.23	Carboxylic acid, dimethyl	No amino group; dimethyl substitution at C3 position .
3-Bromo-1,7,7-trimethylbicyclo[2.2.1]heptane-2-one	Not specified	C₁₁H₁₅BrO	255.14	Bromo, ketone, trimethyl	Ketone replaces amino-carboxylic acid; bromo substituent raises safety concerns .
Bacampicillin Hydrochloride	37661-08-8	C₂₁H₂₇N₃O₇S·HCl	501.98	Beta-lactam, thia-azabicyclo, pivaloyloxy	Bicyclo[3.2.0] core with sulfur and nitrogen; antibiotic activity .

Key Research Findings

Stereochemical Considerations :

• The (1R,2R,4R)-stereoisomer of the target compound (CAS: 1955557-46-6) is commercially available at premium pricing, indicating its significance in enantioselective synthesis or pharmacology .

Physicochemical Properties: The hydrochloride salt form (233.74 g/mol) shows improved solubility compared to the free acid (melting point 278°C), aligning with its use in aqueous formulations . Smaller analogs like C₈H₁₄ClNO₂ (191.66 g/mol) exhibit lower molecular weights, which may correlate with enhanced membrane permeability .

Synthetic and Commercial Relevance: Derivatives such as exo-3,3-dimethylbicyclo[2.2.1]heptane-2-carboxylic acid (CAS: 474-09-9) are simpler to synthesize but lack the multifunctionality of the amino-carboxylic acid motif . Discontinued listings for some bicyclic amines (e.g., CymitQuimica catalog) suggest challenges in stability or scalability .

Biological Activity

Chemical Identification

• IUPAC Name: 2-Amino-1,7,7-trimethylbicyclo[2.2.1]heptane-2-carboxylic acid hydrochloride
• CAS Number: 1955557-46-6
• Molecular Formula: C11H20ClNO2
• Molecular Weight: 233.74 g/mol

This compound is a bicyclic amine derivative known for its potential biological activities, particularly in the context of neuropharmacology and ion channel modulation.

Ion Channel Modulation

Recent studies have highlighted the role of bicyclic compounds, including 2-amino derivatives, in modulating ion channels such as KCNQ (Kv7) channels. These channels are crucial for neuronal excitability and have been implicated in various neurological disorders.

• KCNQ Channel Interaction: Research indicates that derivatives of bicyclo[2.2.1]heptane can act as selective openers for KCNQ channels. For instance, a related compound demonstrated an EC50 value of 230 nM for KCNQ2, indicating significant potency in enhancing channel activity .

Neuroprotective Effects

The neuroprotective properties of bicyclic compounds have been explored in various contexts, particularly concerning their ability to prevent neuronal excitotoxicity and apoptosis.

• Mechanism of Action: The exact mechanisms through which these compounds exert neuroprotective effects may involve modulation of neurotransmitter release and inhibition of glutamate-induced excitotoxicity .

Case Studies and Research Findings

• Study on KCNQ2 and KCNQ4 Channels:
  • A series of N-Aryl-bicyclo[2.2.1]heptane-2-carboxamides were synthesized and evaluated for their selectivity towards KCNQ channels. The findings suggested a unique selectivity profile that could be beneficial for therapeutic applications targeting epilepsy and other neurological disorders .
• Neuroprotective Research:
  • In vitro studies demonstrated that bicyclic amines could reduce oxidative stress markers in neuronal cell lines, suggesting potential applications in treating neurodegenerative diseases .

Summary Table of Biological Activities

Activity	Target	Effect	Reference
Ion Channel Modulation	KCNQ Channels	Selective channel opener
Neuroprotection	Neuronal Cells	Reduced oxidative stress